![molecular formula C15H16N6O3 B2970703 N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)-3,5-dimethyl-1H-pyrazole-4-carboxamide CAS No. 2034201-90-4](/img/structure/B2970703.png)
N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)-3,5-dimethyl-1H-pyrazole-4-carboxamide
Description
Synthesis Analysis
Several synthetic routes have been explored to prepare Compound X. Notably, one approach involves the reaction of 2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidine precursors with an ethylamine derivative, followed by subsequent functionalization . Another method utilizes microwave-assisted synthesis, employing 2-amino-nicotinonitriles and carbonyl compounds catalyzed by a base such as DBU (1,8-diazabicyclo[5.4.0]undec-7-ene) in water . These methods yield Compound X with good efficiency.
Scientific Research Applications
Anti-Tumor Activity
Pyrido[2,3-d]pyrimidines have been recognized for their anti-tumor properties. They can inhibit the proliferation of cancer cells, making them potential candidates for cancer therapy .
Antibacterial and Antifungal Properties
These compounds also exhibit antibacterial and antifungal activities, suggesting their use in treating infections caused by bacteria and fungi .
CDK2 Inhibition for Anti-Proliferative Effects
As CDK2 inhibitors, they have anti-proliferative effects that can be harnessed in the development of treatments for diseases characterized by abnormal cell growth .
Adenosine Kinase Inhibition
Inhibiting adenosine kinase is another application, which has implications in managing conditions like epilepsy .
Anticonvulsant Agents
Their anticonvulsant properties make them suitable for research into new treatments for seizure disorders .
Antipyretic and Analgesic Effects
The compound’s antipyretic and analgesic effects point to its potential use in managing fever and pain .
CNS Depressant Activity
Lastly, their CNS depressant activity indicates a possible role in creating sedatives or treatments for anxiety .
PARP-1 Inhibition for Cancer Therapy
Pyrano[2,3-d]pyrimidine-2,4-dione derivatives act as PARP-1 inhibitors, which are used alongside DNA damaging agents to enhance the treatment of cancer by impairing DNA repair mechanisms in cancer cells .
properties
IUPAC Name |
N-[2-(2,4-dioxo-1H-pyrido[2,3-d]pyrimidin-3-yl)ethyl]-3,5-dimethyl-1H-pyrazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N6O3/c1-8-11(9(2)20-19-8)13(22)17-6-7-21-14(23)10-4-3-5-16-12(10)18-15(21)24/h3-5H,6-7H2,1-2H3,(H,17,22)(H,19,20)(H,16,18,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BPHIDRZTNYXUEJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)C)C(=O)NCCN2C(=O)C3=C(NC2=O)N=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N6O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)-3,5-dimethyl-1H-pyrazole-4-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-(3,5-dimethylphenoxy)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide](/img/structure/B2970620.png)
![N-[2-(cyclohex-1-en-1-yl)ethyl]-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide](/img/structure/B2970623.png)
![1'-(3-Fluorobenzoyl)spiro[chroman-2,4'-piperidin]-4-one](/img/structure/B2970628.png)
![2-(furan-3-carboxamido)-N-(2-(trifluoromethyl)phenyl)-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxamide](/img/structure/B2970630.png)
![3-(4-chlorophenyl)-N-pentyl-[1,2,3]triazolo[1,5-a]quinazolin-5-amine](/img/structure/B2970632.png)
![2-(8-(2,5-dimethoxyphenyl)-1-methyl-2,4-dioxo-7-phenyl-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetamide](/img/structure/B2970635.png)
![N-(3,4-dimethylphenyl)-2-((3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide](/img/structure/B2970643.png)